Cas no 1178625-93-8 (1-(Cyclopropylmethyl)-1H-imidazol-2-amine)

• Product Name: 1-(Cyclopropylmethyl)-1H-imidazol-2-amine
• CAS No: 1178625-93-8
• MF: C₇H₁₁N₃
• MW: 137.182340860367
• CID: 4674650
• Update Time: 2025-07-22

1-(Cyclopropylmethyl)-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(Cyclopropylmethyl)-1H-imidazol-2-amine

• Inchi： 1S/C7H11N3/c8-7-9-3-4-10(7)5-6-1-2-6/h3-4,6H,1-2,5H2,(H2,8,9)
• InChI Key： IWMMZKSYTRGRCN-UHFFFAOYSA-N
• SMILES： N1(C=CN=C1N)CC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 122
• Topological Polar Surface Area: 43.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(Cyclopropylmethyl)-1H-imidazol-2-amine

Research Brief on 1-(Cyclopropylmethyl)-1H-imidazol-2-amine (CAS: 1178625-93-8): Recent Advances and Applications

1-(Cyclopropylmethyl)-1H-imidazol-2-amine (CAS: 1178625-93-8) is a chemically synthesized small molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a versatile scaffold for the development of novel therapeutic agents, particularly in the areas of oncology, infectious diseases, and central nervous system (CNS) disorders. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications.

The compound's unique structural features, including the cyclopropylmethyl group and the imidazole-2-amine core, contribute to its ability to interact with various biological targets. Recent publications have demonstrated its efficacy as a modulator of key enzymes and receptors, such as kinases and G-protein-coupled receptors (GPCRs). For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 1-(Cyclopropylmethyl)-1H-imidazol-2-amine exhibit potent inhibitory activity against specific cancer-related kinases, suggesting its potential as a lead compound for anticancer drug development.

In addition to its role in oncology, this compound has shown promise in the treatment of infectious diseases. A recent preprint on bioRxiv detailed its antimicrobial properties, particularly against drug-resistant bacterial strains. The study revealed that the compound disrupts bacterial cell wall synthesis by targeting essential enzymes, offering a new avenue for combating antibiotic resistance. These findings underscore the importance of further research into its mechanism of action and optimization for clinical use.

From a synthetic chemistry perspective, advancements in the scalable production of 1-(Cyclopropylmethyl)-1H-imidazol-2-amine have been reported. A 2022 patent (US20220169784A1) describes an improved synthetic route that enhances yield and purity, addressing previous challenges in large-scale manufacturing. This development is critical for facilitating preclinical and clinical studies, as well as for potential commercialization.

Despite these promising results, challenges remain in optimizing the pharmacokinetic and safety profiles of this compound. Recent toxicology studies have identified potential off-target effects that require further investigation. However, ongoing research efforts, including structure-activity relationship (SAR) studies and computational modeling, are expected to refine its therapeutic potential. In conclusion, 1-(Cyclopropylmethyl)-1H-imidazol-2-amine represents a compelling candidate for drug development, with its multifaceted applications warranting continued exploration in the coming years.